Cas no 112089-22-2 (9H-Purin-6-amine,N,N-dimethyl-9-[[3-(phenylmethoxy)phenyl]methyl]-)

• Product name: 9H-Purin-6-amine,N,N-dimethyl-9-[[3-(phenylmethoxy)phenyl]methyl]-
• CAS No: 112089-22-2
• MF: C₂₁H₂₁N₅O
• MW: 359.42434
• CID: 208257
• PubChem ID: 3010179

9H-Purin-6-amine,N,N-dimethyl-9-[[3-(phenylmethoxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,N,N-dimethyl-9-[[3-(phenylmethoxy)phenyl]methyl]-
• N,N-dimethyl-9-[(3-phenylmethoxyphenyl)methyl]purin-6-amine
• 9H-Purin-6-amine, N,N-dimethyl-9-((3-(phenylmethoxy)phenyl)methyl)-
• 112089-22-2
• 9-[(3-benzyloxyphenyl)methyl]-N,N-dimethyl-purin-6-amine
• 9-{[3-(benzyloxy)phenyl]methyl}-N,N-dimethyl-9H-purin-6-amine
• CHEMBL60320
• 9H-Purin-6-amine, N,N-dimethyl-9-[[3-(phenylmethoxy)phenyl]methyl]-
• 9-(3-(Benzyloxy)benzyl)-N,N-dimethyl-9H-purin-6-amine
• DTXSID70149879

• Inchi： InChI=1S/C21H21N5O/c1-25(2)20-19-21(23-14-22-20)26(15-24-19)12-17-9-6-10-18(11-17)27-13-16-7-4-3-5-8-16/h3-11,14-15H,12-13H2,1-2H3
• InChI Key： INDGKQDPDPXJFD-UHFFFAOYSA-N
• SMILES： CN(C)C1N=CN=C2C=1N=CN2CC1C=CC=C(OCC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 359.17483
• Monoisotopic Mass: 359.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 56.07